Cas no 1368341-06-3 (2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid
• CAS No: 1368341-06-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5759944
• PubChem ID: 82408572
• Update Time: 2025-06-15

2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]acetic acid
• 1368341-06-3
• EN300-1848728
• Cyclopropaneacetic acid, 1-(5-methyl-3-isoxazolyl)-
• 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid

• Inchi： 1S/C9H11NO3/c1-6-4-7(10-13-6)9(2-3-9)5-8(11)12/h4H,2-3,5H2,1H3,(H,11,12)
• InChI Key： XAJROHFVCLUVJR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2(CC(=O)O)CC2)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 367.5±22.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid

Introduction to 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid (CAS No. 1368341-06-3)

2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368341-06-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropylacetic acid moiety linked to an oxazole ring, which is further substituted with a methyl group. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The cyclopropylacetic acid moiety is particularly noteworthy due to its unique electronic and steric properties. Cyclopropane rings are known for their high ring strain, which can influence the reactivity and binding affinity of the molecule when interacting with biological targets. In contrast, the 5-methyl-1,2-oxazol-3-yl substituent introduces a nitrogen-rich heterocycle, which is commonly found in bioactive natural products and pharmacologically relevant compounds. The presence of both these structural elements suggests that 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid may exhibit distinct pharmacological profiles compared to simpler acetic acid derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The combination of the cyclopropyl group and the oxazole ring in 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid hints at possible interactions with enzymes or receptors involved in metabolic pathways, inflammation, or other critical biological processes. This has prompted investigations into its potential role as an intermediate in synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The oxazole ring can undergo various chemical modifications, allowing for the creation of analogs with tailored biological activities. For instance, derivatives of this compound have been explored as inhibitors of specific enzymes implicated in diseases such as cancer and neurodegeneration. The 5-methyl group on the oxazole ring further enhances the molecule's potential for functionalization, enabling chemists to fine-tune its pharmacokinetic properties.

In light of recent studies, researchers have been particularly interested in the anti-inflammatory potential of oxazole-containing compounds. The cyclopropylacetic acid scaffold is known to modulate enzyme activity by affecting substrate binding affinity. When combined with the electron-deficient nature of the oxazole ring, this compound may interfere with inflammatory pathways by inhibiting key mediators such as cyclooxygenases (COX) or lipoxygenases (LOX). Preliminary in vitro assays have suggested that certain derivatives exhibit dose-dependent inhibition of these enzymes, making them candidates for further preclinical evaluation.

The synthesis of 2-1-(5-methyl-1,2-oxazol-3-yl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling due to its reactivity under certain conditions, while the oxazole ring necessitates controlled reactions to avoid unwanted side products. However, modern synthetic methodologies have improved the efficiency and scalability of producing such complex molecules. Advances in transition-metal-catalyzed reactions and organometallic chemistry have made it possible to construct intricate heterocyclic frameworks with high precision.

From a medicinal chemistry perspective, understanding the SAR (Structure-Antiactivity Relationship) of this compound is crucial for optimizing its therapeutic efficacy. Researchers are exploring how modifications at different positions on the molecule—such as introducing halogens or other heteroatoms—can enhance its bioavailability or target specificity. The CAS No. 1368341-06-3 serves as a unique identifier for this compound, facilitating accurate documentation and comparison with related molecules in databases and literature.

The role of computational tools in analyzing molecular interactions cannot be overstated. Software packages capable of predicting ADME (Absorption, Distribution, Metabolism, and Excretion) properties allow researchers to prioritize compounds like 2-1-(5-methyl-1,2-oxazol-3-y)cyclopropylacetic acid based on their likelihood of success in clinical trials. These predictions are often validated through experimental studies, providing a rational framework for drug development.

In conclusion,2 - 1 - (5 - methyl - 1 , 2 - oxazol - 3 - yl ) cyc lo prop ylacetic ac id (CAS No. 1368341 - 06 - 3) represents a fascinating subject of study in pharmaceutical research. Its unique structural features offer potential advantages over conventional acetic acid derivatives, particularly in terms of biological activity and synthetic accessibility. As our understanding of molecular interactions continues to evolve,this compound will likely remain at the forefront of efforts to discover novel therapeutic agents targeting various diseases.